Cas no 35050-88-5 (Phenol,2,6-diethyl-4-methyl-)

Phenol,2,6-diethyl-4-methyl- structure
Phenol,2,6-diethyl-4-methyl- structure
Product Name:Phenol,2,6-diethyl-4-methyl-
CAS No:35050-88-5
MF:C11H16O
MW:164.244143486023
CID:322919
PubChem ID:182218
Update Time:2025-04-19

Phenol,2,6-diethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-diethyl-4-methyl-
    • 2,6-diethyl-4-methylphenol
    • DTXSID00188559
    • 35050-88-5
    • SCHEMBL45859
    • Phenol, 2,6-diethyl-4-methyl-
    • Inchi: 1S/C11H16O/c1-4-9-6-8(3)7-10(5-2)11(9)12/h6-7,12H,4-5H2,1-3H3
    • InChI Key: HFVTUNMAGWBDGI-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1CC)CC

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.967±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 49 ºC
  • Boiling Point: 229-230 ºC
  • Flash Point: 109.0±8.4 ºC,
  • Refractive Index: 1.525
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 20.23
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